Cas no 208263-77-8 (PCB 3-13C12)

• Product Name: PCB 3-13C12
• CAS No: 208263-77-8
• CID: 5045341
• Update Time: 2025-05-19

PCB 3-13C12 Chemical and Physical Properties

Names and Identifiers

• 13C12-4-CHLOROBIPHENYL
• PCB 3-13C12
• 4-chlorobiphenyl 13C12

Additional information on PCB 3-13C12

PCB 3-13C12 (CAS No. 208263-77-8): An Overview of a Promising Isotopically Labeled Compound

PCB 3-13C12 (CAS No. 208263-77-8) is a highly specialized isotopically labeled compound that has gained significant attention in the fields of chemical and biochemical research. This compound is a derivative of polychlorinated biphenyls (PCBs), which are a class of synthetic organic chemicals known for their stability and resistance to environmental degradation. The isotopic labeling with 13C at the third position provides unique advantages in various analytical and research applications.

The primary utility of PCB 3-13C12 lies in its ability to serve as a stable isotope tracer. In biochemical and environmental studies, stable isotope tracers are invaluable tools for tracking the fate and behavior of compounds in complex systems. The 13C label allows researchers to distinguish between labeled and unlabeled molecules, facilitating precise quantification and detailed mechanistic studies. This is particularly important in understanding the metabolic pathways and environmental fate of PCBs, which have been widely studied due to their persistence and potential toxicity.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further enhanced the utility of PCB 3-13C12. These techniques provide high-resolution data that can be used to elucidate the structure and dynamics of complex molecules. For instance, NMR spectroscopy can provide detailed information about the conformational changes and interactions of PCBs in biological systems, while mass spectrometry can offer precise quantification and identification of metabolites.

In the context of environmental research, PCB 3-13C12 has been used to study the biodegradation pathways of PCBs in soil and water systems. By tracing the labeled compound, researchers can gain insights into the microbial processes involved in breaking down these persistent pollutants. This information is crucial for developing effective remediation strategies and understanding the long-term impacts of PCB contamination on ecosystems.

In addition to environmental applications, PCB 3-13C12 has found use in toxicological studies. The stable isotope label allows for a more accurate assessment of the bioaccumulation and biomagnification of PCBs in food chains. This is particularly relevant given the known health risks associated with exposure to PCBs, including endocrine disruption and carcinogenic effects. By using PCB 3-13C12, researchers can better understand the mechanisms by which these compounds accumulate in tissues and organs, providing valuable data for risk assessment and regulatory efforts.

The synthesis of PCB 3-13C12 involves sophisticated chemical techniques, including isotopic enrichment processes. These methods ensure that the compound is highly enriched with 13C, making it suitable for use as a tracer in various applications. The purity and isotopic enrichment level are critical parameters that affect the performance of the compound in analytical studies. High-purity standards are essential to minimize interference from impurities and ensure accurate results.

In conclusion, PCB 3-13C12 (CAS No. 208263-77-8) represents a significant advancement in the field of isotopically labeled compounds. Its unique properties make it an invaluable tool for researchers studying environmental fate, metabolic pathways, and toxicological effects of PCBs. As analytical techniques continue to evolve, the applications of PCB 3-13C12 are likely to expand, contributing to a deeper understanding of these complex chemical systems.